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Compound of Interest

Compound Name: 2-Aminobenzenesulfonic acid

Cat. No.: B1677500

Essential Safety and Handling Guide for 2-
Aminobenzenesulfonic Acid

This guide provides critical safety and logistical information for the handling and disposal of 2-
Aminobenzenesulfonic acid (CAS No. 88-21-1), also known as Orthanilic acid. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical Identifier and Hazard Summary

Identifier Value

IUPAC Name 2-Aminobenzenesulfonic acid
Synonyms Orthanilic acid, Aniline-2-sulfonic acid
CAS Number 88-21-1

Molecular Formula C6H7NO3S

Molecular Weight 173.19 g/mol

Appearance Light brown powder

Hazard Statement: Causes severe skin burns and eye damage.[1][2][3] May cause an allergic
skin reaction.[3] When heated, vapors may form explosive mixtures with air.[4]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1677500?utm_src=pdf-interest
https://www.benchchem.com/product/b1677500?utm_src=pdf-body
https://www.benchchem.com/product/b1677500?utm_src=pdf-body
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ6N284dXVycDdtcXdwNWZ3bmF1OGhwZWNrdG93IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKOTI3MjFfODgtMjEtMV8yLUFtaW5vYmVuemVuZXN1bGZvbmljIGFjaWQucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lKOTI3MjFfODgtMjEtMV8yLUFtaW5vYmVuemVuZXN1bGZvbmljJTIwYWNpZC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--e40f18cf0557d00bb15f2c2151f020afa778e50b/MetaSci_MSIJ92721_88-21-1_2-Aminobenzenesulfonic%20acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-W015302/2-Aminobenzenesulfonic-acid-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AC400640250&productDescription=anilinesulfonic-acid-an&vendorId=VN00032119&keyword=true&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC400640250&productDescription=anilinesulfonic-acid-an&vendorId=VN00032119&keyword=true&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1484656_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.

Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield. Must be tested
and approved under
government standards such as
OSHA 29 CFR 1910.133 or EU
EN166.[1]

To protect against severe eye
irritation and damage from dust

or splashes.[1][4]

Hand Protection

Wear appropriate protective
gloves selected based on
chemical resistance and

duration of use.[1][5]

To prevent severe skin irritation

and burns upon contact.[1][4]

Body Protection

Protective clothing, such as a
lab coat, long-sleeved clothing,
and a chemical-resistant

apron, must be worn.[1][6]

To prevent skin contact and
contamination of personal
clothing.[1]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation is experienced.[3]
[5] An effective dust mask
should be used where dust is

generated.[6]

To prevent irritation of the
mucous membranes and

respiratory tract.[4]

Operational Plan: Step-by-Step Handling Procedure

1. Engineering Controls:

o Work in a well-ventilated area, preferably under a chemical fume hood.[3][4]
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Facilities must be equipped with an eyewash station and a safety shower.[5]

Minimize the generation and accumulation of dust.[1][4]

. Handling:

Wash hands thoroughly after handling the substance.[1][4]
Avoid contact with eyes, skin, and clothing.[1][4]
Do not breathe in dust.[3]

Keep the container tightly closed when not in use.[1][4]

. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4]

Store in a designated corrosives area, away from incompatible substances like strong
oxidizing agents.[3][4]

The material should be stored locked up.[1][2]

Disposal Plan

1

N

. Spills and Leaks:

For small spills, dampen the solid material with water and transfer it to a suitable container
for disposal.[7]

Use absorbent paper dampened with water to clean up any remaining material.[7]
Seal contaminated clothing and absorbent paper in a vapor-tight plastic bag for disposal.[7]
Wash the spill area with a strong soap and water solution.[7]

. Waste Disposal:
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» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[2]

e Do not empty into drains.[3]

o Contaminated packaging should be disposed of in the same manner as the product.

Emergency First Aid Procedures

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.[3]

Seek immediate medical attention.[1]

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing
Skin Contact ) ) ]
and shoes.[3] Seek immediate medical

attention.[1]

Remove to fresh air.[1][4] If not breathing, give

artificial respiration.[1][4] If breathing is difficult,

Inhalation
give oxygen.[1][4] Seek immediate medical
attention.[1][4]
Do NOT induce vomiting.[1][4] If the victim is
conscious and alert, give 2-4 cupfuls of milk or
Ingestion water.[4] Never give anything by mouth to an

unconscious person.[1][4] Seek immediate

medical attention.[1][4]

Experimental Workflow for Handling 2-Aminobenzenesulfonic Acid
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BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE:

- Safety Goggles/Face Shield
- Chemical Resistant Gloves
- Lab Coat/Apron
- Respirator (if needed)

'

Set Up Workspace:
- Chemical Fume Hood
- Eyewash & Safety Shower Access

Proceed to Handling

Handling
Y

Weighing:
- Minimize dust generation

'

Transfer/Use in Reaction

After Elxperiment

Cleanup & Disposal

Decontaminate Glassware & Surfaces If Material Remains

Storage

Dispose of Waste:
- Solid waste in labeled container 1 | Seal Container Tightly
- Contaminated PPE in sealed bag

Store Waste Appfoprjately

Store in Cool, Dry, Ventilated,
Corrosives-Approved Area

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminobenzenesulfonic acid.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Aminobenzenesulfonic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677500#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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